![molecular formula C19H15ClN2O3 B2938331 N-(3-chlorophenyl)-3-(cyclopropanecarboxamido)benzofuran-2-carboxamide CAS No. 888463-73-8](/img/structure/B2938331.png)
N-(3-chlorophenyl)-3-(cyclopropanecarboxamido)benzofuran-2-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(3-chlorophenyl)-3-(cyclopropanecarboxamido)benzofuran-2-carboxamide, also known as CP-544326, is a synthetic compound that has attracted significant attention from the scientific community due to its potential therapeutic applications.
Mechanism of Action
N-(3-chlorophenyl)-3-(cyclopropanecarboxamido)benzofuran-2-carboxamide exerts its antitumor activity by inhibiting the activity of the enzyme phosphoinositide 3-kinase (PI3K), which is involved in the regulation of cell growth and survival. By inhibiting PI3K, this compound induces apoptosis, or programmed cell death, in cancer cells. In the case of Alzheimer's disease, this compound inhibits the activity of beta-secretase by binding to its active site, thereby preventing the formation of amyloid beta peptides.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. In addition to its antitumor and anti-Alzheimer's disease activity, this compound has been shown to inhibit the activity of other enzymes, including cyclin-dependent kinases and histone deacetylases, which are involved in the regulation of cell division and gene expression, respectively. This compound has also been shown to induce autophagy, a process by which cells degrade and recycle their own components.
Advantages and Limitations for Lab Experiments
N-(3-chlorophenyl)-3-(cyclopropanecarboxamido)benzofuran-2-carboxamide has several advantages for use in lab experiments. It is a synthetic compound, which means that its purity and structure can be precisely controlled. It is also relatively stable and can be stored for long periods of time. However, this compound has some limitations for use in lab experiments. It is relatively expensive to synthesize, which may limit its availability for some researchers. Additionally, its mechanism of action is not fully understood, which may make it difficult to interpret experimental results.
Future Directions
There are several future directions for research on N-(3-chlorophenyl)-3-(cyclopropanecarboxamido)benzofuran-2-carboxamide. One area of interest is the development of more efficient synthesis methods, which could make the compound more widely available for research. Another area of interest is the investigation of this compound's mechanism of action, which could provide insights into its potential therapeutic applications. Additionally, there is interest in exploring the use of this compound in combination with other drugs or therapies, which could enhance its antitumor or anti-Alzheimer's disease activity. Finally, there is interest in investigating the potential use of this compound in other disease areas, such as inflammatory disorders or infectious diseases.
Synthesis Methods
N-(3-chlorophenyl)-3-(cyclopropanecarboxamido)benzofuran-2-carboxamide can be synthesized using a multi-step process that involves several chemical reactions. The synthesis begins with the reaction between 3-chlorobenzoic acid and cyclopropanecarboxylic acid to produce 3-(cyclopropanecarboxamido)benzoic acid. This intermediate is then reacted with 2-bromo-3-chlorophenylboronic acid in the presence of a palladium catalyst to produce the corresponding arylamide. Finally, this arylamide is subjected to a cyclization reaction to yield this compound.
Scientific Research Applications
N-(3-chlorophenyl)-3-(cyclopropanecarboxamido)benzofuran-2-carboxamide has been the subject of numerous scientific studies due to its potential therapeutic applications. It has been shown to exhibit antitumor activity in various cancer cell lines, including breast, lung, and colon cancer. This compound has also been investigated for its potential use in the treatment of Alzheimer's disease, as it has been shown to inhibit the activity of beta-secretase, an enzyme that plays a key role in the formation of amyloid beta peptides, which are implicated in the pathogenesis of Alzheimer's disease.
properties
IUPAC Name |
N-(3-chlorophenyl)-3-(cyclopropanecarbonylamino)-1-benzofuran-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H15ClN2O3/c20-12-4-3-5-13(10-12)21-19(24)17-16(22-18(23)11-8-9-11)14-6-1-2-7-15(14)25-17/h1-7,10-11H,8-9H2,(H,21,24)(H,22,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JQZOGPWTFWIQTF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C(=O)NC2=C(OC3=CC=CC=C32)C(=O)NC4=CC(=CC=C4)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H15ClN2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
354.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.